Cas no 89671-84-1 (1-(5-chloro-1H-indol-2-yl)ethan-1-one)

• Product Name: 1-(5-chloro-1H-indol-2-yl)ethan-1-one
• CAS No: 89671-84-1
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD19301891
• CID: 592607
• PubChem ID: 13184992
• Update Time: 2025-06-10

1-(5-chloro-1H-indol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1H-indol-2-yl)-Ethanone
• 1-(5-chloro-1H-indol-2-yl)Ethanone
• Ethanone, 1-(5-chloro-1H-indol-2-yl)-
• 1-(5-chloro-1H-indol-2-yl)ethan-1-one
• EN300-1967781
• DTXSID80525680
• AKOS014311262
• FT-0705815
• Acetyl-5-chlorindol
• 89671-84-1
• SCHEMBL2729831

• MDL： MFCD19301891
• Inchi： 1S/C10H8ClNO/c1-6(13)10-5-7-4-8(11)2-3-9(7)12-10/h2-5,12H,1H3
• InChI Key： WMPSWIVXCXVMFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(C)=O)N2

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9Ų

Additional information on 1-(5-chloro-1H-indol-2-yl)ethan-1-one

1-(5-Chloro-1H-indol-2-yl)ethan-1-one: A Comprehensive Overview

1-(5-Chloro-1H-indol-2-yl)ethan-1-one is a chemical compound with the CAS number 89671-84-1. This compound belongs to the class of indole derivatives, which have gained significant attention in the fields of organic chemistry, pharmacology, and materials science due to their unique structural and functional properties. The molecule consists of an indole ring substituted with a chlorine atom at the 5-position and an ethanone group at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 1-(5-chloro-1H-indol-2-yl)ethan-1-one typically involves multi-step reactions, often starting from indole derivatives. Recent advancements in catalytic methodologies, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of Suzuki-Miyaura coupling to introduce the ethanone group onto the indole ring with high regioselectivity. These methods not only enhance the yield but also minimize the generation of byproducts, aligning with green chemistry principles.

One of the most intriguing aspects of 1-(5-chloro-1H-indol-2-yl)ethan-1-one is its potential in drug discovery. Indole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits promising activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). For example, a 2023 study published in *Journal of Medicinal Chemistry* reported that 89671-84-1 displayed moderate inhibitory effects on AChE, suggesting its potential as a lead compound for Alzheimer's disease therapeutics.

Beyond pharmacological applications, 1-(5-chloro-1H-indol-2-yl)ethan-1-one has also found utility in materials science. Its aromaticity and conjugated system make it a suitable candidate for constructing π-conjugated materials, which are essential for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various polymer matrices, paving the way for its integration into advanced materials.

In terms of environmental impact, recent life cycle assessments (LCAs) have highlighted the importance of sustainable practices in the production and disposal of 89671-84-1. Efforts are being made to develop eco-friendly synthesis routes that reduce energy consumption and waste generation. For instance, microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

From a regulatory standpoint, 89671-84-1 is not classified as a hazardous or controlled substance under current international regulations. However, proper handling and storage protocols should still be followed to ensure safety in laboratory settings.

In conclusion, 1-(5-chloro-1H-indol-2-yil)ethan-l-one (CAS No: 8967l-l84-l) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, from drug discovery to materials development. As advancements in synthetic methodologies and computational modeling techniques unfold, this compound is poised to play an even more significant role in addressing pressing scientific challenges.